Salicylamide Salicylamide Salicylamide, also known as 2-carbamoylphenol or OHB, belongs to the class of organic compounds known as 1-hydroxy-4-unsubstituted benzenoids. These are phenols that are unsubstituted at the 4-position. Salicylamide exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Salicylamide has been detected in multiple biofluids, such as urine and blood. Salicylamide is also a parent compound for other transformation products, including but not limited to, exalamide, acetic acid [2-[[(6, 6-dimethoxy-3-oxo-1-cyclohexa-1, 4-dienyl)amino]-oxomethyl]phenyl] ester, and acetic acid [2-[[(5-nitro-2-thiazolyl)amino]-oxomethyl]phenyl] ester.
Salicylamide is the simplest member of the class of salicylamides derived from salicylic acid. It has a role as a non-narcotic analgesic and an antirheumatic drug. It is a member of salicylamides and a member of phenols.
Salicylamide is the common name for the substance o-hydroxybenzamide, or amide of salicyl. Salicylamide is a non-prescription drug with analgesic and antipyretic properties. It has similar medicinal uses to aspirin. Salicylamide is used in combination with both aspirin and caffeine in the over-the-counter pain remedies
Brand Name: Vulcanchem
CAS No.: 65-45-2
VCID: VC0354443
InChI: InChI=1S/C7H7NO2/c8-7(10)5-3-1-2-4-6(5)9/h1-4,9H,(H2,8,10)
SMILES: C1=CC=C(C(=C1)C(=O)N)O
Molecular Formula: C7H7NO2
Molecular Weight: 137.14g/mol

Salicylamide

CAS No.: 65-45-2

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VCID: VC0354443

Molecular Formula: C7H7NO2

Molecular Weight: 137.14g/mol

Salicylamide - 65-45-2

CAS No. 65-45-2
Product Name Salicylamide
Molecular Formula C7H7NO2
Molecular Weight 137.14g/mol
IUPAC Name 2-hydroxybenzamide
Standard InChI InChI=1S/C7H7NO2/c8-7(10)5-3-1-2-4-6(5)9/h1-4,9H,(H2,8,10)
Standard InChIKey SKZKKFZAGNVIMN-UHFFFAOYSA-N
SMILES C1=CC=C(C(=C1)C(=O)N)O
Canonical SMILES C1=CC=C(C(=C1)C(=O)N)O
Appearance 2-hydroxybenzamide appears as odorless white or slightly pink crystals. Bitter taste, leaves a sensation of warmth on the tongue. pH (saturated aqueous solution at 82掳F) about 5. Sublimation begins at the melting point. (NTP, 1992),Solid
Boiling Point 518 °F at 760 mm Hg (decomposes) (NTP, 1992)
181.5 °C
181.5 °C @ 14 MM HG
Colorform WHITE OR SLIGHTLY PINK CRYSTALLINE POWDER
YELLOW LEAFLETS FROM DILUTE ALCOHOL
Density 1.175 at 284 °F (NTP, 1992)
1.175 @ 140 °C/4 °C
Melting Point 284 °F (NTP, 1992)
142 °C
142.0 °C
140 °C
140°C
Physical Description 2-hydroxybenzamide appears as odorless white or slightly pink crystals. Bitter taste, leaves a sensation of warmth on the tongue. pH (saturated aqueous solution at 82°F) about 5. Sublimation begins at the melting point. (NTP, 1992)
Solid
Description Salicylamide, also known as 2-carbamoylphenol or OHB, belongs to the class of organic compounds known as 1-hydroxy-4-unsubstituted benzenoids. These are phenols that are unsubstituted at the 4-position. Salicylamide exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Salicylamide has been detected in multiple biofluids, such as urine and blood. Salicylamide is also a parent compound for other transformation products, including but not limited to, exalamide, acetic acid [2-[[(6, 6-dimethoxy-3-oxo-1-cyclohexa-1, 4-dienyl)amino]-oxomethyl]phenyl] ester, and acetic acid [2-[[(5-nitro-2-thiazolyl)amino]-oxomethyl]phenyl] ester.
Salicylamide is the simplest member of the class of salicylamides derived from salicylic acid. It has a role as a non-narcotic analgesic and an antirheumatic drug. It is a member of salicylamides and a member of phenols.
Salicylamide is the common name for the substance o-hydroxybenzamide, or amide of salicyl. Salicylamide is a non-prescription drug with analgesic and antipyretic properties. It has similar medicinal uses to aspirin. Salicylamide is used in combination with both aspirin and caffeine in the over-the-counter pain remedies
Related CAS 36205-82-0 (mono-hydrochloride salt)
Shelf Life DEVELOPS SLIGHT PINK COLOR ON EXPOSURE TO LIGHT, THEREFORE STORE IN LIGHT RESISTANT CONTAINERS
STABLE IN AIR
Solubility less than 1 mg/mL at 68° F (NTP, 1992)
2060 mg/L (at 25 °C)
0.02 M
SOLUBILITY IN WATER: 0.2% @ 30 °C; 0.8% @ 47 °C; IN GLYCEROL: 2.0% @ 5 °C; 5.0% @ 39 °C; 10.0% @ 60 °C; IN PROPYLENE GLYCOL: 10.0% @ 5 °C
SLIGHTLY SOL IN NAPHTHA, CARBON TETRACHLORIDE
FREELY SOL IN SOLN OF ALKALIES
SOL IN CHLOROFORM, ALC, ETHER
Water solubility = 2.06X10+3 mg/L at 25 °C
Synonyms salicylamide,salicylamide sodium,salicylamide sulfate,salicylamide, 3H-labeled,salicylamide, calcium (2:1) salt,salicylamide, monosodium salt
PubChem Compound 5147
Last Modified Nov 11 2021
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